3-({[(2-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid
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Overview
Description
3-({[(2-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
This compound has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 3-({[(2-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes that are essential for cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels that tumors rely on for growth and survival). It has also been shown to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using this compound in lab experiments is its potential as a cancer treatment. However, its complex synthesis method and limited availability may make it difficult to use in large-scale studies. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
Future studies could focus on further elucidating the mechanism of action of 3-({[(2-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid, as well as exploring its potential applications in other areas of scientific research beyond cancer. Additionally, efforts could be made to streamline the synthesis method and increase the availability of this compound for use in larger-scale studies.
Synthesis Methods
The synthesis of 3-({[(2-iodobenzoyl)amino]carbonothioyl}amino)-4-methylbenzoic acid involves several steps, including the reaction of 2-iodobenzoyl chloride with thiourea to form 2-iodobenzoylthiourea. This compound is then reacted with 4-methylbenzoic acid in the presence of a base to form the final product.
properties
IUPAC Name |
3-[(2-iodobenzoyl)carbamothioylamino]-4-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13IN2O3S/c1-9-6-7-10(15(21)22)8-13(9)18-16(23)19-14(20)11-4-2-3-5-12(11)17/h2-8H,1H3,(H,21,22)(H2,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSSKTIYMWSEWNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)O)NC(=S)NC(=O)C2=CC=CC=C2I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13IN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.